Cas no 477545-43-0 (N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-phenylpropanamide)

N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-phenylpropanamide is a synthetic organic compound featuring a thiazole core substituted with phenyl groups at the 4- and 5-positions, further functionalized with a 3-phenylpropanamide moiety at the 2-position. This structure imparts potential utility in medicinal chemistry, particularly as a scaffold for bioactive molecules due to its rigid heterocyclic framework and aromatic substituents. The compound's well-defined molecular architecture may enhance binding affinity in target interactions, making it a candidate for drug discovery applications. Its synthetic versatility allows for further derivatization, enabling exploration of structure-activity relationships. Analytical characterization confirms high purity and stability, supporting its use in research and development settings.

N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-phenylpropanamide structure

477545-43-0 structure

Product Name:N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-phenylpropanamide

CAS No:477545-43-0

MF:C₂₄H₂₀N₂OS

MW:384.493404388428

CID:5958715

PubChem ID:3446991

Update Time:2025-06-07

N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

- N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-phenylpropanamide
- Benzenepropanamide, N-(4,5-diphenyl-2-thiazolyl)-
- 477545-43-0
- AKOS002046356
- F0866-0109
- N-(4,5-diphenylthiazol-2-yl)-3-phenylpropanamide
- Oprea1_423615
- Inchi： 1S/C24H20N2OS/c27-21(17-16-18-10-4-1-5-11-18)25-24-26-22(19-12-6-2-7-13-19)23(28-24)20-14-8-3-9-15-20/h1-15H,16-17H2,(H,25,26,27)
- InChI Key： WPPRFNYKDFWEQJ-UHFFFAOYSA-N
- SMILES： C1(CCC(NC2=NC(C3=CC=CC=C3)=C(C3=CC=CC=C3)S2)=O)=CC=CC=C1

Computed Properties

Exact Mass: 384.12963444g/mol
Monoisotopic Mass: 384.12963444g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 481
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.7
Topological Polar Surface Area: 70.2Å²

Experimental Properties

Density: 1.228±0.06 g/cm3(Predicted)
pka: 9.35±0.50(Predicted)

N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-phenylpropanamide Pricemore >>

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Life Chemicals	F0866-0109-2μmol	N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-phenylpropanamide	477545-43-0	90%+	2μl	$57.0	2023-05-17
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